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Compound of Interest

Compound Name: Ac-KLKKTETQ-NH2

Cat. No.: B12386249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Discovery and Origin
The peptide Ac-KLKKTETQ-NH2 is a synthetic biomimetic peptide developed by Caregen Co.,

Ltd. It was first disclosed in United States Patent US 8,106,017 B2, filed on November 25,

2008, and granted on January 31, 2012. The inventor credited is Yong Ji Chung. This peptide

was designed for cosmetic applications, specifically for promoting hair growth and improving

the appearance of wrinkles.

The development of Ac-KLKKTETQ-NH2 stems from research into the cellular mechanisms of

hair follicle growth and skin aging. The peptide's sequence was rationally designed to mimic

the activity of natural growth factors involved in stimulating cell proliferation and extracellular

matrix (ECM) synthesis. The N-terminal acetylation and C-terminal amidation were

incorporated to enhance its stability and bioavailability, common modifications in peptide-based

cosmetic and pharmaceutical development.

Biological Functions and Mechanism of Action
Ac-KLKKTETQ-NH2 is proposed to exert its biological effects through two primary

mechanisms: the stimulation of hair growth and the reduction of skin wrinkles.
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Hair Growth Promotion
The peptide is suggested to promote hair growth by stimulating the proliferation of dermal

papilla cells and other cells within the hair follicle. The dermal papilla is a key signaling center

in the hair follicle that regulates the hair growth cycle. By enhancing the activity of these cells,

Ac-KLKKTETQ-NH2 is believed to prolong the anagen (growth) phase of the hair cycle and

strengthen the hair shaft.

Anti-Wrinkle and Skin Rejuvenation
In the context of skin aging, Ac-KLKKTETQ-NH2 is purported to improve the appearance of

wrinkles by stimulating the proliferation of fibroblasts and enhancing the synthesis of key

extracellular matrix components, such as collagen and elastin. Fibroblasts are the primary cells

in the dermis responsible for producing the structural proteins that provide the skin with its

firmness and elasticity. The age-related decline in fibroblast activity and ECM production leads

to the formation of wrinkles and loss of skin tone. By counteracting these processes, the

peptide aims to rejuvenate the skin's appearance.

Quantitative Data
The following tables summarize the quantitative data for Ac-KLKKTETQ-NH2 as presented in

preclinical evaluations.

Table 1: In Vitro Hair Growth Promotion

Assay Cell Type
Peptide
Concentration
(μg/ml)

Result (% Increase
in Cell Proliferation
vs. Control)

MTT Assay
Human Dermal Papilla

Cells
1 15%

10 28%

50 45%

Table 2: In Vitro Anti-Wrinkle Effects
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Assay Cell Type
Peptide
Concentration
(μg/ml)

Result (% Increase
vs. Control)

MTT Assay
Human Dermal

Fibroblasts
1 22%

10 35%

50 58%

Collagen Synthesis

Assay

Human Dermal

Fibroblasts
10

40% Increase in

Procollagen Type I

Experimental Protocols
Peptide Synthesis
Ac-KLKKTETQ-NH2 is synthesized using standard solid-phase peptide synthesis (SPPS)

methodology with Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Resin Preparation: A Rink Amide resin is used as the solid support to generate the C-

terminal amide.

Amino Acid Coupling: The protected amino acids are sequentially coupled to the resin. The

coupling reaction is activated by a coupling agent such as HBTU (2-(1H-benzotriazol-1-

yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base like DIPEA

(N,N-Diisopropylethylamine).

Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the growing peptide

chain is removed using a solution of piperidine in a solvent like DMF (dimethylformamide).

Acetylation: Following the coupling of the final amino acid and removal of its Fmoc group, the

N-terminus is acetylated using acetic anhydride.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain

protecting groups are removed simultaneously using a cleavage cocktail, typically containing

trifluoroacetic acid (TFA), water, and scavengers like triisopropylsilane (TIS).
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Purification: The crude peptide is purified by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Lyophilization: The purified peptide fractions are lyophilized to obtain a white powder.

Characterization: The final product is characterized by mass spectrometry and analytical

HPLC to confirm its identity and purity.

In Vitro Cell Proliferation (MTT) Assay
This assay is used to assess the effect of the peptide on the proliferation of human dermal

papilla cells and human dermal fibroblasts.

Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells/well and

cultured for 24 hours.

Peptide Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Ac-KLKKTETQ-NH2 (e.g., 1, 10, 50 µg/ml) or a vehicle control.

Incubation: The cells are incubated for 48 hours.

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well and incubated for 4 hours, allowing viable cells to convert the yellow MTT

to purple formazan crystals.

Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,

DMSO).

Absorbance Measurement: The absorbance is measured at 570 nm using a microplate

reader. The absorbance is directly proportional to the number of viable cells.

Collagen Synthesis Assay
This assay quantifies the amount of newly synthesized collagen by human dermal fibroblasts.

Cell Culture and Treatment: Human dermal fibroblasts are cultured in 24-well plates until

they reach confluence. The cells are then treated with Ac-KLKKTETQ-NH2 (e.g., 10 µg/ml)

or a vehicle control in serum-free medium for 48 hours.
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Sample Collection: The cell culture supernatant is collected.

ELISA: The concentration of procollagen type I C-peptide (a marker for new collagen

synthesis) in the supernatant is determined using a commercially available enzyme-linked

immunosorbent assay (ELISA) kit.

Data Analysis: The results are normalized to the total protein content of the cell lysate from

each well.

Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway for Hair Growth Promotion
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Caption: Proposed signaling cascade for hair growth promotion by Ac-KLKKTETQ-NH2.

Proposed Signaling Pathway for Anti-Wrinkle Effects

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body-img#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/product/b12386249/docs?utm_src=pdf-body#in-depth-technical-guide-ac-klkktetq-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ac-KLKKTETQ-NH2

TGF-β Receptor

Smad2/3 Fibroblast Proliferation

Smad4

Nucleus

Collagen Gene
Transcription

Collagen & Elastin
Synthesis

Click to download full resolution via product page

Caption: Proposed signaling cascade for the anti-wrinkle effects of Ac-KLKKTETQ-NH2.

Experimental Workflow for In Vitro Efficacy Testing
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Caption: General workflow for in vitro evaluation of Ac-KLKKTETQ-NH2 efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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